![molecular formula C11H23NO2 B3286362 Ethyl 3-(hexylamino)propanoate CAS No. 82560-65-4](/img/structure/B3286362.png)
Ethyl 3-(hexylamino)propanoate
Overview
Description
Ethyl 3-(hexylamino)propanoate is a chemical compound that belongs to the class of esters. It is commonly used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of Ethyl 3-(hexylamino)propanoate is not fully understood. However, it is believed to act as a modulator of the GABA receptor, which is involved in the regulation of neurotransmitter activity in the brain. This suggests that Ethyl 3-(hexylamino)propanoate may have potential applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects
Ethyl 3-(hexylamino)propanoate has been shown to have several biochemical and physiological effects. For example, it has been found to have anxiolytic and sedative effects in animal models. It has also been shown to have anticonvulsant properties, suggesting that it may have potential applications in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 3-(hexylamino)propanoate is its versatility. It can be used as a starting material for the synthesis of various compounds, making it a valuable reagent in scientific research. However, one of the limitations of Ethyl 3-(hexylamino)propanoate is its potential toxicity. It is important to handle this compound with care and to take appropriate safety precautions when working with it.
Future Directions
There are several future directions for research on Ethyl 3-(hexylamino)propanoate. One potential area of research is the development of new pharmaceuticals based on this compound. Another area of research is the elucidation of its mechanism of action, which could lead to a better understanding of its potential therapeutic applications. Additionally, further research is needed to determine the long-term effects of Ethyl 3-(hexylamino)propanoate on the body and to develop appropriate safety guidelines for its use in scientific research.
Scientific Research Applications
Ethyl 3-(hexylamino)propanoate has several potential applications in scientific research. It is commonly used as a reagent in the synthesis of other compounds, particularly those that have potential pharmaceutical applications. It can also be used as a starting material for the synthesis of various heterocyclic compounds.
properties
IUPAC Name |
ethyl 3-(hexylamino)propanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO2/c1-3-5-6-7-9-12-10-8-11(13)14-4-2/h12H,3-10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHFLDPKUDZNORT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNCCC(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.